2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acetamide

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]acetamide
• InChI: InChI=1S/C23H25N3O4/c1-11-10-29-21-13(3)22-17(7-16(11)21)12(2)18(23(28)30-22)8-20(27)24-9-19-14(4)25-26(6)15(19)5/h7,10H,8-9H2,1-6H3,(H,24,27)
• InChI Key: WWMFOUBGQPUMDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C(C3=C(C=C12)C(=C(C(=O)O3)CC(=O)NCC4=C(N(N=C4C)C)C)C)C

Description

This compound is a synthetic acetamide derivative featuring a fused furochromen core and a substituted pyrazole moiety. The 3,5,9-trimethyl and 7-oxo substitutions on the furochromen core likely influence electronic distribution and steric accessibility, which are critical for binding affinity and metabolic stability. The acetamide linker bridges these two pharmacophores, enabling conformational flexibility and hydrogen-bonding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acetamide typically involves multiple steps. The starting materials often include 3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl derivatives and 1,3,5-trimethyl-1H-pyrazol-4-ylmethylamine. The reaction conditions usually require the presence of a suitable solvent, such as dichloromethane or ethanol, and a catalyst, such as triethylamine or pyridine, to facilitate the formation of the acetamide bond.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure high yield and purity. The process would be optimized to minimize waste and reduce production costs, often involving advanced purification techniques such as chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific pH levels, and the use of inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while substitution reactions can introduce various functional groups, such as halogens or alkyl groups.

Scientific Research Applications

2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acetamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as drug development for treating various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 2-(3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with other acetamide-linked heterocycles, particularly those with fused aromatic systems or pyrazole derivatives. Below is a detailed comparison:

Core Heterocyclic Systems

• Furochromen vs. Triazole/Thiadiazole Systems :
  Unlike triazole-containing analogs (e.g., compounds 7j–7m in ), which rely on 1,2,3-triazole rings for dipole interactions, the target compound’s furochromen core provides a planar, conjugated system that enhances π-π stacking with aromatic residues in biological targets. For example, the furochromen’s C=O stretch at 1676 cm⁻¹ (IR) is redshifted compared to triazole-linked acetamides (1662–1683 cm⁻¹), suggesting stronger resonance stabilization .

• Pyrazole Substitution Patterns: The 1,3,5-trimethylpyrazole group in the target compound contrasts with chlorophenyl or naphthyloxy groups in analogs like 7k–7m.

Spectroscopic and Physicochemical Properties

Property	Target Compound	N-(p-Tolyl)acetamide (7j)	N-(3-Chlorophenyl)acetamide (7l)	Pyrido-thieno-pyrimidinone (24)
IR C=O Stretch (cm⁻¹)	~1676 (acetamide)	1676	1683	1730 (ester), 1690 (amide)
¹H NMR δ (NH)	10.4–10.7 ppm (broad)	10.41 ppm	10.72 ppm	4.73 ppm (broad, NH)
Calculated logP	~3.2	~2.5	~3.0	~1.8
Aromatic Substitutions	Trimethylpyrazole	p-Tolyl, naphthyloxy	3-Chlorophenyl, naphthyloxy	Phenylamino, pyrido-thieno

Key Differentiators and Limitations

• Methylation at multiple positions may reduce CYP-mediated metabolism compared to chlorinated derivatives .
• Limitations: No experimental bioactivity data are available for the target compound, unlike triazole analogs () or pyrido-thieno derivatives (). Synthetic complexity of the furochromen core may limit scalability compared to simpler triazole systems .